![molecular formula C11H7N B161560 2-Naphthyl isocyanide CAS No. 10124-78-4](/img/structure/B161560.png)
2-Naphthyl isocyanide
Overview
Description
2-Naphthyl isocyanide, also known as 2-NI, is an aromatic isocyanate . It is formed during the rat liver microsome catalyzed oxidative metabolism of 2-naphthyl isothiocyanate . It is widely employed in various scientific applications .
Synthesis Analysis
The synthesis of a broad range of isocyanides with multiple functional groups can be lengthy and inefficient, and exposes the chemist to hazardous fumes . An innovative isocyanide synthesis has been presented that overcomes these problems by avoiding the aqueous workup . This methodology includes an increased synthesis speed, very mild conditions giving access to hitherto unknown or highly reactive classes of isocyanides, rapid access to large numbers of functionalized isocyanides, increased yields, high purity, proven scalability over 5 orders of magnitude, increased safety and less reaction waste resulting in a highly reduced environmental footprint .Molecular Structure Analysis
The linear formula of 2-Naphthyl isocyanide is C10H7NCO . The molecular weight is 169.18 .Chemical Reactions Analysis
In scientific research, 2-Naphthyl isocyanide is employed as a reagent for organic synthesis, enabling the preparation of diverse compounds like 2-naphthyl isocyanates, 2-naphthyl isothiocyanates, and 2-naphthyl isonitriles . It also serves as an internal standard in spectroscopy, facilitating the quantification of other compounds .Physical And Chemical Properties Analysis
2-Naphthyl isocyanide is a solid substance . It has a boiling point of 83 °C/0.2 mmHg (lit.) and a melting point of 53-56 °C (lit.) .Scientific Research Applications
Organic Synthesis
2-Naphthyl isocyanide: is a versatile reagent in organic synthesis. It is used to prepare a variety of compounds, including 2-naphthyl isocyanates , 2-naphthyl isothiocyanates , and 2-naphthyl isonitriles . These compounds are valuable intermediates in the synthesis of more complex molecules, such as pharmaceuticals and agrochemicals.
Spectroscopy
In spectroscopy, 2-Naphthyl isocyanide serves as an internal standard. It helps in the quantification of other compounds by providing a consistent reference point . This application is crucial in ensuring the accuracy and reliability of spectroscopic measurements.
Analytical Chemistry
The compound is employed as a reagent in analytical chemistry for the detection of trace amounts of metal ions in solutions . Its ability to form complexes with metals makes it a useful tool for identifying and quantifying metal contaminants in various samples.
Electron Donor
2-Naphthyl isocyanide: functions as an electron donor in chemical reactions . This property is essential for facilitating reactions that involve bond formation and rearrangement, which are fundamental processes in organic chemistry.
Genotoxicity Studies
The compound has been used in studies to understand its genotoxic effects. For instance, the oxidative conversion of 2-naphthyl isothiocyanate to 2-naphthyl isocyanate has been studied for its genotoxic potential . Such research is vital for assessing the safety of chemicals.
Enzymatic Function Research
Research into the structural modulation of cysteine reactivity in enzymes has employed 2-Naphthyl isocyanide . This has led to insights into the evolution of new enzymatic functions, such as in Pseudomonas fluorescens isocyanide hydratase .
Mechanism of Action
2-Naphthyl isocyanide, also known as 2-Isocyanonaphthalene, is a chemical compound with the empirical formula C11H7N . This compound has been employed in various scientific applications, including organic synthesis, spectroscopy, and analytical chemistry .
Target of Action
It is believed to function as an electron donor, readily providing electrons to other compounds .
Mode of Action
2-Naphthyl isocyanide’s mode of action is believed to involve electron donation. This electron donation plays a crucial role in facilitating a variety of reactions, including bond formation and rearrangement .
Biochemical Pathways
It is known to be involved in the oxidative metabolism of 2-naphthyl isothiocyanate in rat liver microsomes .
Result of Action
It is known to be formed during the rat liver microsome catalyzed oxidative metabolism of 2-naphthyl isothiocyanate
Action Environment
It is known that the compound demonstrates solubility in water, ethanol, and acetone, while remaining insoluble in ether . This suggests that the compound’s action may be influenced by the solvent environment.
Safety and Hazards
Future Directions
The synthesis of a broad range of isocyanides with multiple functional groups is lengthy, inefficient, and exposes the chemist to hazardous fumes . An innovative isocyanide synthesis has been presented that overcomes these problems by avoiding the aqueous workup . This methodology includes an increased synthesis speed, very mild conditions giving access to hitherto unknown or highly reactive classes of isocyanides, rapid access to large numbers of functionalized isocyanides, increased yields, high purity, proven scalability over 5 orders of magnitude, increased safety and less reaction waste resulting in a highly reduced environmental footprint . This new isocyanide synthesis will enable easy access to uncharted isocyanide space and will result in many discoveries about the unusual reactivity of this functional group .
properties
IUPAC Name |
2-isocyanonaphthalene | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H7N/c1-12-11-7-6-9-4-2-3-5-10(9)8-11/h2-8H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZZKQDMRCHFQQCQ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[C-]#[N+]C1=CC2=CC=CC=C2C=C1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H7N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30584409 | |
Record name | 2-Isocyanonaphthalene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30584409 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
153.18 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-Naphthyl isocyanide | |
CAS RN |
10124-78-4 | |
Record name | 2-Isocyanonaphthalene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30584409 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-Naphthyl isocyanide | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What are the unique reactivity features of 2-Naphthyl Isocyanide in chemical reactions?
A1: 2-Naphthyl Isocyanide demonstrates intriguing reactivity with dititanium dihydride complexes, leading to dinitrogen (N2) cleavage and subsequent multicoupling reactions. [] This reaction pathway highlights the potential of 2-Naphthyl Isocyanide in activating and functionalizing nitrogen, a process of significant interest in chemistry.
Q2: Can you elaborate on the role of 2-Naphthyl Isocyanide in dinitrogen activation?
A2: Studies have shown that when a dititanium dihydride complex reacts with an excess of 2-Naphthyl Isocyanide, it results in the cleavage of the N≡N bond. [] This process ultimately leads to the formation of a novel amidoamidinatoguanidinate complex, showcasing the ability of 2-Naphthyl Isocyanide to participate in intricate multi-component coupling reactions.
Q3: Are there any studies investigating the use of 2-Naphthyl Isocyanide in the synthesis of luminescent materials?
A3: Yes, research indicates that 2-Naphthyl Isocyanide serves as a valuable ligand in synthesizing luminescent cationic biscyclometalated iridium(III) complexes. [, ] These complexes exhibit promising photophysical properties, including efficient phosphorescence and good electrochemical stability, making them attractive candidates for applications in optoelectronic devices.
Q4: How does the structure of 2-Naphthyl Isocyanide influence the properties of the resulting iridium(III) complexes?
A4: Incorporating 2-Naphthyl Isocyanide as a ligand in iridium(III) complexes impacts their electrochemical and luminescent properties. [, ] Notably, these complexes display wide redox windows and tunable emission colors, ranging from blue to orange, depending on the specific cyclometalating ligands used in conjunction with 2-Naphthyl Isocyanide.
Q5: Beyond its synthetic applications, is 2-Naphthyl Isocyanide employed in any biological studies?
A5: Interestingly, 2-Naphthyl Isocyanide has been used as a substrate in a spectrophotometric assay developed to study the enzymatic activity of isocyanide hydratase (ICH) from Pseudomonas fluorescens. [] This research provides insights into the enzyme's catalytic mechanism and its structural features that contribute to substrate specificity.
Q6: What insights do computational studies provide regarding the reactions involving 2-Naphthyl Isocyanide?
A6: Density Functional Theory (DFT) calculations have been instrumental in elucidating the mechanistic details of reactions involving 2-Naphthyl Isocyanide, particularly in the context of dinitrogen activation and multicoupling reactions with dititanium dihydride complexes. [] These computational studies provide a deeper understanding of the reaction pathways and intermediates involved.
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